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Compound of Interest

Compound Name: 2-Bromoanisole

Cat. No.: B166433

This guide provides an in-depth overview of 2-Bromoanisole (CAS No. 578-57-4), intended for
researchers, scientists, and professionals in drug development. It consolidates critical safety
data, handling procedures, and emergency responses to ensure safe laboratory practices.

Section 1: Chemical Identification

2-Bromoanisole, also known as 1-Bromo-2-methoxybenzene, is a colorless to pale yellow
liquid organobromide.[1][2] It serves as a versatile intermediate in organic synthesis,
particularly in the production of pharmaceuticals and other fine chemicals.[2]
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Identifier Value

IUPAC Name 1-bromo-2-methoxybenzene[3]

Synonyms o-Bromoanisole, 2-Bromophenyl methy! ether,
1-Bromo-2-methoxybenzene[2][4][5]

CAS Number 578-57-4[4][5]

Chemical Formula C7H7BrO[1][4]

Molecular Weight 187.04 g/mol [1][6]

InChl Key HTDQSWDEWGSAMN-UHFFFAOYSA-N

SMILES COclccceclBr

Section 2: Hazard Identification and GHS

Classification

2-Bromoanisole is classified as a hazardous substance under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[5][7] The primary hazards are associated with
irritation and environmental toxicity.

Hazard Classification

GHS Category Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation[4]

Category 2
[5]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

Category 2A L
irritation[4][5]

Specific Target Organ Toxicity
(Single Exposure)

] H335: May cause respiratory
Category 3 (Respiratory) L
irritation[4]

Hazardous to the Aquatic

Environment, Acute

Category 3 H402: Harmful to aquatic life[4]

Hazardous to the Aquatic

Environment, Chronic

H412: Harmful to aquatic life
Category 3 ] ]
with long lasting effects[4]
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GHS Label Elements:
e Pictogram: GHSO07 (Exclamation Mark)[4]

 Signal Word:Warning[4][5]

Section 3: Physical and Chemical Properties

The physical and chemical properties of 2-Bromoanisole are crucial for its safe handling and

storage.
Property Value
Appearance Colorless to pale yellow liquid[1][2][7]
Odor Characteristic aromatic odor[2]
Melting Point 2-3°C(35.6-37.4°F)[4]
Boiling Point 220 - 223 °C (428 - 433.4 °F)[4]
Flash Point 96 °C (204.8 °F) - Closed Cup[4][5]
Density 1.502 g/mL at 25 °C[7]
Solubility Insoluble in water; soluble in organic solvents

like ethanol and ether[2][6][8]

Vapor Pressure

0.28 mmHg[3]

Refractive Index

n20/D 1.573

Section 4: Toxicological Data

Toxicological data indicates that 2-Bromoanisole is harmful if swallowed and is a notable

irritant.[7] The toxicological properties have not been fully investigated.[5][6]
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Toxicity Endpoint Species Route Value

LD50 Mouse Oral 246 mg/kg[7]
LD50 Mouse Intraperitoneal 1544 mg/kg[7]
LC50 Mouse Inhalation 20 mg/m3[3]

o Acute Effects: Accidental ingestion may be harmful.[7] Inhalation of vapors or mists may
cause respiratory discomfort and damage to health.[7] Direct eye contact can cause serious
irritation, while skin contact leads to irritation.[4][5][7]

o Chronic Effects: There is limited evidence that repeated or long-term exposure may produce
cumulative health effects.[7] Some animal studies suggest potential developmental toxicity.

[7]

Note on Experimental Protocols: The data presented in this guide is sourced from standardized
Safety Data Sheets. These documents report findings from established regulatory testing
methods (e.g., OECD Guidelines for the Testing of Chemicals) rather than detailing specific,
novel experimental research protocols. For detailed methodologies, users should refer to the
relevant standardized guidelines.

Section 5: Handling, Storage, and Personal
Protective Equipment

Proper handling and storage procedures are essential to minimize risk.

Handling:

Use only in a well-ventilated area or outdoors.[4][9]

Avoid all personal contact, including the inhalation of fumes, mists, or vapors.[4][7][9]

Wash face, hands, and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4][9]

Keep containers tightly closed when not in use.[6][9]
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Storage:
e Store in a cool, dry, and well-ventilated area.[6][9]
o Keep containers securely sealed and protected from physical damage.[7][9]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][5][7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's 29
CFR 1910.133 or European Standard EN166.[4][5] A face shield may be necessary for larger
guantities.[4]

e Hand Protection: Wear suitable chemical-resistant gloves (e.g., PVC, Neoprene).[4][7] Glove
selection depends on the frequency and duration of contact.[7]

» Skin and Body Protection: Wear suitable protective clothing, such as overalls or a lab coat, to
prevent skin exposure.[4][6][7]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN
149 approved respirator with an appropriate filter (e.g., Type A).[4][6][7]

Section 6: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
First-Aid Measures:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6]
Seek medical attention if symptoms persist.[4]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes.[4][6] If skin irritation occurs, get medical advice.[5]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]
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 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate
medical attention.[4][6]

Firefighting Measures:

» Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon dioxide, or a
water spray.[4]

e Specific Hazards: The product is combustible.[7] Heating under confinement may create a
risk of explosion.[4] Thermal decomposition can produce toxic fumes, including carbon
oxides and hydrogen bromide.[4][7]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][5]

Accidental Release Measures:

e Minor Spills: Remove all ignition sources.[7] Absorb the spill with inert material (e.g., sand,
earth, vermiculite), and place it in a suitable, labeled container for disposal.[5][9]

e Major Spills: Evacuate the area and move upwind.[7][9] Alert emergency services.[7] Prevent
the spillage from entering drains or waterways.[5][9] Contain the spill and clean it up using
appropriate protective equipment.[9]

Section 7: Ecotoxicity

2-Bromoanisole is classified as harmful to aquatic life, with the potential for long-term adverse
effects in the aquatic environment.[4][5][7] Release into the environment should be avoided.[4]

[7]

Section 8: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Bromoanisole,
from initial assessment to final disposal.
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4 Preparation & Assessment
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Caption: Workflow for safe handling and emergency response for 2-Bromoanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Bromoanisole:
Safety, Handling, and Emergency Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b166433#2-bromoanisole-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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